Cas no 106-46-7 (1,4-Dichlorobenzene)

• Product Name: 1,4-Dichlorobenzene
• CAS No: 106-46-7
• MF: C₆H₄Cl₂
• MW: 147.00195980072
• MDL: MFCD00000604
• CID: 35382
• PubChem ID: 4685
• Update Time: 2026-02-05

1,4-Dichlorobenzene Chemical and Physical Properties

Names and Identifiers

• para-Dichlorobenzene
• 1,4-Dichlorobenzene
• PARA
• p-dichlorobenzol
• p-chlorophenyl chloride
• Paracide
• Paradow
• Paramoth
• paranuggets
• Para-zene
• Dichlorobenzene, 1,4-Dichlorocide
• dichloricide
• DCB
• Evola
• globol
• PDB
• PDCB
• persia-perazol
• santochlor
• p-Dichloro Benzene
• 1,4-Dichlorobenzene solution
• JMHW Volatile Organic Solution B
• p-DICHLOROBENZENE, EP
• Semi-Volatile Spiking Mixture
• 1,4-Dichlorobenzene1000µg
• 1,5-Dichlorobenzene
• 2,5-dichlorobenzene
• 4-chlorophenyl chloride
• Di-chloricide
• Neutrals Mix
• TCLP Base
• Kaydox
• Paradi
• PDB(R)
• 1,4-dcb
• 1,4-Dichlorobenzene,CP
• p-Dichlorobenzene
• paradichlorobenzene
• Dichlorobenzene
• Benzene, 1,4-dichloro-
• p-Dichlorbenzol
• Para crystals
• Dichlorocide
• Paradichlorbenzol
• p-Diclorobenzene
• p-Dichloorbenzeen
• 1,4-Dichloorbenzeen
• Paradichlorobenzol
• 1,4-Dichlor-benzol
• Benzene, p-dichloro-
• 1,4-Diclorobenzene
• RCRA waste number
• HSDB 523
• 106-46-7; 25321-22-6(mixedisomers)
• c0593
• SpecPlus_000512
• MFCD00000604
• p-Dichloorbenzeen(DUTCH)
• Dichlorobenzene, para
• EINECS 203-400-5
• S0666
• CCRIS 307
• CCG-39407
• SPBio_001718
• 1,4-dichloro-benzene
• EPA Pesticide Chemical Code 061501
• Q161529
• NSC 36935
• PARADICHLOROBENZENE [MART.]
• NCGC00253934-01
• UNII-D149TYB5MK
• AMY40774
• Tox21_300018
• NCGC00257953-01
• NCGC00094540-01
• DTXCID30431
• SCHEMBL5191
• NCGC00094540-04
• 1,4-Dichlor-benzol(GERMAN)
• KBio2_007551
• 1,4 dichlorobenzene
• s6300
• Paradichlorbenzol [German]
• WLN: GR DG
• NCGC00094540-02
• BSPBio_002431
• 1,4-Diclorobenzene [Italian]
• Tox21_111293
• UN 1592
• p-Dichlorbenzol [German]
• KBioSS_002421
• 1,4-chlorobenzene
• KBio1_001552
• NCGC00094540-05
• 1,4-Dichlorobenzene (ACD/Name 4.0)
• CS-0015284
• Spectrum2_001869
• BDBM50159263
• 1,4-Dichlorobenzene, PESTANAL(R), analytical standard
• DivK1c_006608
• RCRA waste no. D027
• AI3-0050
• Benzene,1-chloro-4-(chloro-38cl)-(9ci)
• KBio3_001931
• Para-Dichlorobenzene,(S)
• 1,4-Dichlorobenzene, SAJ first grade, >=99.0%
• 106-46-7
• DTXSID1020431
• EC 203-400-5
• HY-Y0496
• RCRA waste number U070
• CHEMBL190982
• NSC-36935
• 1,3-Cyclohexadien-5-yne,1,4-dichloro-
• Caswell No. 632
• 1,4-Dichlor-benzol [German]
• 1,4-Dichloorbenzeen [Dutch]
• p-DCB
• Spectrum4_000686
• Dichlorobenzene, p-
• p-Dichlorbenzene
• p-dichloro-benzene
• Benzene,4-dichloro-
• C07092
• KBioGR_001151
• p-Dichlorbenzol(GERMAN)
• BIDD:ER0278
• 1,4-Dichlorobenzene-UL-14C, neat
• 1,4-DICHLOROBENZENE [HSDB]
• diclorobenzene
• CHEBI:28618
• 68890-93-7
• RCRA waste number U071
• Benzene, 1,4-dichloro-, radical ion(1-)
• NCGC00094540-03
• 1,4-Dichlorobenzene, >=99%
• Spectrum3_000846
• Dichlorobenzene, p-, solid
• FT-0606862
• D149TYB5MK
• 1, 4-Dichlorobenzene
• p-Diclorobenzene(ITALIAN)
• CAS-106-46-7
• RCRA waste no. U072
• 1, 4-Dichloorbenzeen(DUTCH)
• 1,4-Dichlorobenzene 100 microg/mL in Methanol
• InChI=1/C6H4Cl2/c7-5-1-2-6(8)4-3-5/h1-4
• NSC36935
• KBio2_004983
• Spectrum_001891
• PARADICHLOROBENZENE [WHO-DD]
• F0001-0123
• p-Dichloorbenzeen [Dutch]
• AKOS000120016
• J-503986
• p-dichlorobenzen
• Dichlorobenzene, solid
• 1,4-Diclorobenzene(ITALIAN)
• KBio2_002415
• 1,4-Dichlorobenzene 1000 microg/mL in Methanol
• EN300-19990
• p-Diclorobenzene [Italian]
• RCRA waste number U072
• Z104476304
• SPECTRUM330055
• NS00010822
• 55232-43-4
• 4-Dichlorobenzene
• 1,4-Dichlorobenzene 10 microg/mL in Isooctane
• Parazene
• AI3-00050
• D0687
• P-DICHLOROBENZENE [MI]
• Tox21_200399
• PARADICHLOROBENZENE [VANDF]
• NCI-C54955
• Spectrum5_002008
• G75779
• DA-69407
• STL445582
• 1ST28013
• MSK28013
• p-Diclorobenzene (Italian)
• p-Dichlorbenzol (German)
• p-Dichloorbenzeen (Dutch)
• Pesticide Code: 061501.
• 1,4-Dichlor-benzol (German)
• PARADICHLOROBENZENE (MART.)
• p-Dichlorobenzene (ACGIH:OSHA)
• 1,4-Dichlorobenzene (MAK)
• para-Chlorophenyl chloride
• para-DCB
• 1,4-DICHLOROBENZENE, (SOLID)
• 1,4-Dichlor-B
• Paradichlorbenzol (German)
• 203-400-5
• 1,4-Dichloorbenzeen (Dutch)
• USEPA/OPP Pesticide Code: 061501
• 1,4-DICHLOROBENZENE, [SOLID]
• 1,4dichlorobenzene
• Caswell No 632
• 1,4-Diclorobenzene (Italian)

• MDL： MFCD00000604
• Inchi： 1S/C6H4Cl2/c7-5-1-2-6(8)4-3-5/h1-4H
• InChI Key： OCJBOOLMMGQPQU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)Cl
• BRN： 1680023

Computed Properties

• Exact Mass: 145.96900
• Monoisotopic Mass: 145.969006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 54.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 0

Experimental Properties

• Ionization Potential: 8.98 eV
• Color/Form: White crystal with camphor smell. [1]
• Density: 1.241 g/mL at 25 °C(lit.)
• Melting Point: 52.0 to 57.0 deg-C
• Boiling Point: 173 °C(lit.)
• Flash Point: Fahrenheit: 150.8 ° f < br / > Celsius: 66 ° C < br / >
• Refractive Index: 1.5434
• PH: 7 (0.06g/l, H2O, 20℃)
• Solubility: 0.08g/l
• Water Partition Coefficient: Insoluble
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, aluminium and its alloys, some plastics.
• PSA: 0.00000
• LogP: 2.99340
• Sensitiveness: Sensitive to light
• Merck: 3057
• Vapor Pressure: 1.03 mmHg ( 25 °C)
• FEMA: 2337
• Color/Form: 5000 μg/mL in methanol
• Solubility: Insoluble in water, soluble in ethanol, ether, benzene. [15]

1,4-Dichlorobenzene Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H319,H351,H410
• Warning Statement： P273,P281,P305+P351+P338,P501
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：2
• Hazard Category Code： 36-40-50/53
• Safety Instruction： S36/37-S46-S60-S61-S45-S16-S7
• RTECS：CZ4550000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：9
• Safety Term：9
• Packing Group：III
• Risk Phrases：R36; R40; R50/53
• Explosive Limit：1.7-5.9%(V)
• HazardClass：9
• PackingGroup：III
• Toxicity：LD50 in male, female rats (mg/kg): 3863, 3790 orally; >6000, >6000 dermally (Gaines, Linder)
• TSCA：Yes
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes
• Pesticide Chemicals Pesticides Pesticides
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Organic Halides
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Pesticide Chemicals Pesticide Intermediates

Additional information on 1,4-Dichlorobenzene

Chemical Profile of 1,4-Dichlorobenzene (CAS No. 106-46-7)

1,4-Dichlorobenzene, with the chemical formula C₆H₄Cl₂, is a halogenated aromatic hydrocarbon belonging to the class of dichlorobenzene isomers. Its CAS number 106-46-7 distinctly identifies it as a compound with a specific molecular structure and properties. This compound is widely recognized in industrial applications due to its reactivity and utility in synthesizing various chemical intermediates. The presence of two chlorine atoms at the 1 and 4 positions relative to each other imparts unique characteristics that make it valuable in pharmaceutical and agrochemical research.

The 1,4-Dichlorobenzene molecule exhibits a high degree of symmetry, which influences its electronic properties and reactivity. This symmetry makes it a versatile building block in organic synthesis, particularly in the preparation of more complex molecules. The chlorine substituents enhance the electrophilicity of the aromatic ring, facilitating nucleophilic aromatic substitution reactions. These reactions are crucial in the development of new drugs and materials, where functional groups need to be introduced or modified.

In recent years, significant research has focused on the applications of 1,4-Dichlorobenzene in medicinal chemistry. One notable area is its use as a precursor in the synthesis of antifungal agents. The dichlorobenzene core has been found to exhibit promising activity against certain fungal pathogens. For instance, derivatives of 1,4-Dichlorobenzene have shown efficacy in inhibiting the growth of *Candida* species, which are increasingly resistant to conventional antifungal treatments. This has spurred further investigation into optimizing the structure-activity relationships (SAR) of these compounds.

Moreover, 1,4-Dichlorobenzene plays a pivotal role in the development of agrochemicals. Its derivatives are used as intermediates in synthesizing herbicides and insecticides that target specific pests while minimizing environmental impact. The chlorine atoms in 1,4-Dichlorobenzene allow for further functionalization, enabling chemists to design molecules with enhanced selectivity and reduced toxicity. Recent studies have highlighted its utility in creating next-generation pesticides that are more sustainable and effective.

The industrial significance of 1,4-Dichlorobenzene extends beyond pharmaceuticals and agrochemicals. It is also employed in the production of dyes, polymers, and specialty chemicals. For example, certain polymers require dichlorobenzene derivatives as monomers or crosslinking agents to achieve desired mechanical properties. Additionally, dyes synthesized from 1,4-Dichlorobenzene often exhibit superior colorfastness and stability under various conditions.

From a chemical synthesis perspective, 1,4-Dichlorobenzene serves as a key intermediate in multi-step reactions. Its ability to undergo various transformations makes it indispensable in organic laboratories worldwide. Researchers have explored its reactivity in both classical organic synthesis methods and modern catalytic processes. For instance, transition metal-catalyzed cross-coupling reactions have been employed to introduce additional functional groups onto the 1,4-Dichlorobenzene backbone, expanding its synthetic utility.

The environmental impact of using 1,4-Dichlorobenzene has also been a subject of interest. While it is not classified as hazardous under typical conditions, improper handling can lead to environmental contamination if not managed correctly. Therefore, researchers have been investigating greener synthetic routes that minimize waste and reduce exposure to hazardous byproducts. Advances in catalytic systems have enabled more efficient conversions of 1,4-Dichlorobenzene into valuable products without generating excessive waste.

In conclusion,1,4-Dichlorobenzene (CAS No. 106-46-7) is a multifaceted compound with broad applications across multiple industries. Its role in pharmaceuticals continues to evolve with ongoing research into novel therapeutic agents derived from its structure. Similarly,1,4-Dichlorobenzene remains integral to agrochemical development and industrial chemistry due to its versatility as an intermediate. As synthetic methodologies advance,1,4-Dichlorobenzene will undoubtedly continue to play a crucial role in innovation within these fields.